Cas no 1864058-49-0 (5,6,7-trifluoro-2,3-dihydro-1H-inden-1-amine hydrochloride)

• Product Name: 5,6,7-trifluoro-2,3-dihydro-1H-inden-1-amine hydrochloride
• CAS No: 1864058-49-0
• MF: C₉H₉ClF₃N
• MW: 223.622671842575
• MDL: MFCD29041350
• CID: 4625190
• PubChem ID: 121552754
• Update Time: 2025-10-23

5,6,7-trifluoro-2,3-dihydro-1H-inden-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6,7-trifluoro-2,3-dihydro-1H-inden-1-amine hydrochloride
• 1864058-49-0
• 5,6,7-trifluoro-2,3-dihydro-1H-inden-1-amine;hydrochloride
• 5,6,7-trifluoro-2,3-dihydro-1H-inden-1-aminehydrochloride
• EN300-246585
• G75754

• MDL： MFCD29041350
• Inchi： 1S/C9H8F3N.ClH/c10-5-3-4-1-2-6(13)7(4)9(12)8(5)11;/h3,6H,1-2,13H2;1H
• InChI Key： VBYFXZPVKSQSTG-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C(=CC2=C1C(CC2)N)F)F

Computed Properties

• Exact Mass: 223.0375615g/mol
• Monoisotopic Mass: 223.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 5,6,7-trifluoro-2,3-dihydro-1H-inden-1-amine hydrochloride

Comprehensive Overview of 5,6,7-Trifluoro-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS No. 1864058-49-0)

The compound 5,6,7-trifluoro-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS No. 1864058-49-0) is a fluorinated indane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoro substitution pattern and the amine hydrochloride moiety, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its potential role in modulating biological activity, particularly in central nervous system (CNS) targets and enzyme inhibition studies.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. The 5,6,7-trifluoro substitution in this molecule is particularly noteworthy, as it can influence lipophilicity and binding affinity to target proteins. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for optimizing drug candidates. The hydrochloride salt form further enhances solubility, making it suitable for formulation studies.

Synthetic routes to 5,6,7-trifluoro-2,3-dihydro-1H-inden-1-amine hydrochloride often involve multi-step processes starting from commercially available fluorinated precursors. Recent advancements in catalytic fluorination methods have improved the efficiency of producing such compounds, addressing the growing need for sustainable and cost-effective manufacturing. The compound's CAS No. 1864058-49-0 serves as a unique identifier in regulatory and procurement contexts, ensuring precise communication across global supply chains.

From an applications perspective, this compound has garnered attention in the development of small-molecule therapeutics, particularly for neurological disorders. Its inden-1-amine core is structurally similar to several FDA-approved drugs, highlighting its pharmacophoric relevance. Additionally, the trifluoro groups may contribute to improved blood-brain barrier penetration, a critical factor in CNS drug design. These attributes make it a subject of interest in academic and industrial research alike.

Quality control and analytical characterization of 5,6,7-trifluoro-2,3-dihydro-1H-inden-1-amine hydrochloride typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's stability under various storage conditions is another area of investigation, as researchers seek to optimize handling protocols. With the rise of AI-driven drug discovery, computational studies on this molecule's physicochemical properties and binding modes are also becoming more prevalent.

In summary, 5,6,7-trifluoro-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS No. 1864058-49-0) represents a promising scaffold in modern chemical research. Its combination of fluorine atoms and a basic amine functionality offers versatile opportunities for derivative synthesis and biological evaluation. As the pharmaceutical industry continues to explore fluorine-containing compounds, this molecule is poised to play a role in the next generation of therapeutic agents and specialty chemicals.